molecular formula C17H18ClN3 B10790562 3'-(4-Aminophenyl)epibatidine

3'-(4-Aminophenyl)epibatidine

Cat. No.: B10790562
M. Wt: 299.8 g/mol
InChI Key: GGWGPLLUTLHANR-SQWLQELKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

The synthesis of 3’-(4-Aminophenyl)epibatidine involves several steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Industrial production methods focus on optimizing yield and purity while minimizing costs. This often involves scaling up the reaction conditions and using more efficient purification techniques .

Chemical Reactions Analysis

3’-(4-Aminophenyl)epibatidine undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts like palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

3’-(4-Aminophenyl)epibatidine exerts its effects primarily by binding to nicotinic acetylcholine receptors (nAChRs). It acts as an agonist at these receptors, particularly the α4β2 subtype, leading to the activation of downstream signaling pathways involved in neurotransmission . This binding results in analgesic effects, making it a potent painkiller. its high affinity for nAChRs also contributes to its toxicity .

Comparison with Similar Compounds

3’-(4-Aminophenyl)epibatidine is compared with other epibatidine analogs, such as:

The uniqueness of 3’-(4-Aminophenyl)epibatidine lies in its specific substitution pattern, which provides a balance between potency and reduced side effects compared to other analogs.

Properties

Molecular Formula

C17H18ClN3

Molecular Weight

299.8 g/mol

IUPAC Name

4-[5-[(1R,2R,4S)-7-azabicyclo[2.2.1]heptan-2-yl]-2-chloropyridin-3-yl]aniline

InChI

InChI=1S/C17H18ClN3/c18-17-15(10-1-3-12(19)4-2-10)7-11(9-20-17)14-8-13-5-6-16(14)21-13/h1-4,7,9,13-14,16,21H,5-6,8,19H2/t13-,14+,16+/m0/s1

InChI Key

GGWGPLLUTLHANR-SQWLQELKSA-N

Isomeric SMILES

C1C[C@@H]2[C@H](C[C@H]1N2)C3=CC(=C(N=C3)Cl)C4=CC=C(C=C4)N

Canonical SMILES

C1CC2C(CC1N2)C3=CC(=C(N=C3)Cl)C4=CC=C(C=C4)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.